Cas no 98125-71-4 (6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1))

• Product Name: 6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1)
• CAS No: 98125-71-4
• MF: C₁₈H₁₈N₂O₇S
• MW: 406.409723758698
• CID: 1002397
• Update Time: 2023-08-03

6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1) Chemical and Physical Properties

Names and Identifiers

• Thormaehlen positive compound B
• TP Compound B
• 6-methoxy-1h-indol-5-yl hydrogen sulfate- 5-methoxy-1h-indol-6-ol(1:1)
• 1H-Indol-5-ol, 6-methoxy-, (+-)-
• 6-Methoxy-1H-indol-5-yl hydrogen sulfate--5-methoxy-1H-indol-6-ol (1/1)
• 1H-Indol-5-ol, 6-methoxy-, hydrogen sulfate (ester), mixt. with 5-methoxy-1H-indol-6-ol
• 6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1)

• Inchi： 1S/C9H9NO5S.C9H9NO2/c1-14-8-5-7-6(2-3-10-7)4-9(8)15-16(11,12)13;1-12-9-4-6-2-3-10-7(6)5-8(9)11/h2-5,10H,1H3,(H,11,12,13);2-5,10-11H,1H3
• InChI Key： ITCUHGVMTDEMHT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(=CC2=C(C=CN2)C=1)OC.O(C)C1C(=CC2=C(C=CN2)C=1)O

Computed Properties

• Exact Mass: 406.083472
• Monoisotopic Mass: 406.083472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142